Cas no 2228909-81-5 (3,5-dimethoxy-4-(pyrrolidin-3-yl)methylpyridine)

• Product Name: 3,5-dimethoxy-4-(pyrrolidin-3-yl)methylpyridine
• CAS No: 2228909-81-5
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6588121
• PubChem ID: 165616117
• Update Time: 2025-07-23

3,5-dimethoxy-4-(pyrrolidin-3-yl)methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-4-(pyrrolidin-3-yl)methylpyridine
• 2228909-81-5
• EN300-1824845
• 3,5-dimethoxy-4-[(pyrrolidin-3-yl)methyl]pyridine

• Inchi： 1S/C12H18N2O2/c1-15-11-7-14-8-12(16-2)10(11)5-9-3-4-13-6-9/h7-9,13H,3-6H2,1-2H3
• InChI Key： FIIFYTOLUVVFIQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=C(C=1CC1CNCC1)OC

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.4Ų

Additional information on 3,5-dimethoxy-4-(pyrrolidin-3-yl)methylpyridine

Introduction to 3,5-dimethoxy-4-(pyrrolidin-3-yl)methylpyridine (CAS No. 2228909-81-5)

3,5-dimethoxy-4-(pyrrolidin-3-yl)methylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 2228909-81-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives family, a class of molecules widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of methoxy and pyrrolidinyl substituents, contribute to its unique chemical properties and make it a subject of considerable interest in drug discovery and development.

The molecular structure of 3,5-dimethoxy-4-(pyrrolidin-3-yl)methylpyridine consists of a pyridine core substituted with two methoxy groups at the 3rd and 5th positions, and a pyrrolidin-3-ylmethyl group at the 4th position. This specific arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The pyrrolidinyl moiety, in particular, is known for its ability to enhance binding affinity and selectivity, making it a valuable scaffold in the design of bioactive compounds.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their wide range of biological activities. Studies have demonstrated that compounds containing the pyridine core can exhibit various effects, including anti-inflammatory, analgesic, and neuroprotective properties. The methoxy groups in 3,5-dimethoxy-4-(pyrrolidin-3-yl)methylpyridine further modulate these activities by influencing the molecule's solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential in the field of central nervous system (CNS) drug development. The pyrrolidinyl group is particularly relevant here, as it has been shown to enhance penetration through the blood-brain barrier, a critical factor for CNS-targeted therapies. Additionally, the methoxy substituents may contribute to reducing off-target effects by improving selectivity for specific receptors or enzymes.

Recent research has highlighted the role of 3,5-dimethoxy-4-(pyrrolidin-3-yl)methylpyridine in modulating neurotransmitter systems. For instance, studies suggest that this compound may interact with serotonin receptors, which are implicated in mood regulation and anxiety disorders. The precise mechanism of action remains an area of active investigation, but preliminary findings are promising for its potential as a lead compound in developing novel therapeutics.

The synthesis of 3,5-dimethoxy-4-(pyrrolidin-3-yl)methylpyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of this molecule efficiently. These synthetic strategies not only highlight the sophistication of modern organic chemistry but also underscore the importance of precision in pharmaceutical manufacturing.

In terms of pharmacokinetic properties, 3,5-dimethoxy-4-(pyrrolidin-3-yl)methylpyridine exhibits favorable characteristics that make it suitable for further development into a drug candidate. Preliminary pharmacokinetic studies indicate good oral bioavailability and moderate metabolic stability, suggesting that it could be administered orally with reasonable efficacy. Furthermore, its solubility profile appears conducive to formulation into various dosage forms, expanding its potential therapeutic applications.

The safety profile of this compound is another critical consideration in its development as a pharmaceutical agent. While comprehensive toxicological studies are still underway, initial assessments suggest that 3,5-dimethoxy-4-(pyrrolidin-3-yl)methylpyridine is well-tolerated at moderate doses. However, further investigation is necessary to fully understand its potential side effects and long-term safety implications.

The integration of computational chemistry techniques has significantly accelerated the discovery process for novel bioactive compounds like 3,5-dimethoxy-4-(pyrrolidin-3-yl)methylpyridine. Molecular modeling and virtual screening have enabled researchers to predict binding affinities and optimize molecular structures before conducting costly wet-lab experiments. These computational tools have become indispensable in modern drug discovery pipelines.

Future directions for research on 3,5-dimethoxy-4-(pyrrolidin-3-yl)methylpyridine include exploring its efficacy in preclinical models relevant to neurological disorders. Additionally, investigating structural analogs may provide insights into optimizing its pharmacological properties further. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications that benefit patients worldwide.

In conclusion, 3, 5-dimethoxy, 4((pyrrolidin, 3-) -methyl) - pyridine (CAS No.) 2228909 -81 - 5 represents a promising candidate for therapeutic development due to its unique structural features and demonstrated biological activities . Its potential applications span multiple therapeutic areas , particularly those involving modulation of central nervous system functions . As research progresses , this compound is poised to contribute significantly to advancements in medicinal chemistry . p >